Zinc diethyldithiocarbamate

• CAS: 14324-55-1
• Synonyms: Ammonium Salt Ditiocarb; Bismuth Salt Ditiocarb; Diethylcarbamodithioic Acid; Diethyldithiocarbamate; Diethyldithiocarbamate, Sodium; Diethyldithiocarbamate, Zinc; Diethyldithiocarbamic Acid; Dithiocarb; Ditiocarb; Ditiocarb Sodium; Ditiocarb, Ammonium Salt; Ditiocarb, Bismuth Salt; Ditiocarb, Lead Salt; Ditiocarb, Potassium Salt; Ditiocarb, Sodium Salt; Ditiocarb, Sodium Salt, Trihydrate; Ditiocarb, Tin(4+) Salt; Ditiocarb, Zinc Salt; Imuthiol; Lead Salt Ditiocarb; Potassium Salt Ditiocarb; Sodium Diethyldithiocarbamate; Sodium Salt Ditiocarb; Sodium, Ditiocarb; Thiocarb; Zinc Diethyldithiocarbamate; Zinc Salt Ditioca
• Molecular Formula: C10H20N2S4Zn
• Molecular Weight: 361.9 g/mol
• SMILES: CCN(CC)C(=S)[S-].CCN(CC)C(=S)[S-].[Zn+2]
• InChI: InChI=1S/2C5H11NS2.Zn/c2*1-3-6(4-2)5(7)8;/h2*3-4H2,1-2H3,(H,7,8);/q;;+2/p-2
• InChIKey: RKQOSDAEEGPRER-UHFFFAOYSA-L
• Solubility: Sol in carbon disulfide, benzene, chloroform; insol in water

ZDEC is the ultra-accelerator of choice for maximizing latex dipping throughput—its ultra-fast cure classification enables significantly shorter vulcanization cycles than ZDBC. The higher melting point ensures powder stability during warm-weather storage and high-shear compounding. For hygiene-critical latex articles, ZDEC delivers 84% antibacterial inhibition (vs. 50% for ZDBC) at 10,000 µg/mL, reducing reliance on external preservatives. In SBR/NBR blends, ZDEC's preferential NBR-phase localization enables tailored crosslinking and superior mechanical properties. Additionally, its enhanced HPLC detectability (5 µg/mL; 0.25 µg/mL with optimized copper complex derivatization) supports reliable extractables and leachables compliance for medical devices and food-contact articles.

Zinc Diethyldithiocarbamate (ZDEC) CAS 14324-55-1: Ultra-Fast Vulcanization Accelerator for Latex and Rubber Compounding

Zinc diethyldithiocarbamate (ZDEC, CAS 14324-55-1) is an organozinc compound and a member of the dithiocarbamate class of vulcanization accelerators, with the molecular formula C₁₀H₂₀N₂S₄Zn and a molecular weight of approximately 361.9 g/mol [1]. It typically appears as a white to off-white powder with a melting point range of 173–183°C and is insoluble in water but soluble in organic solvents such as benzene, chloroform, and carbon disulfide [2]. ZDEC functions primarily as an ultra-accelerator in the sulfur vulcanization of natural and synthetic rubber latex, enabling rapid crosslinking and short cure cycles .

• [1] PubChem. (2025). Zinc diethyldithiocarbamate (Compound Summary). National Center for Biotechnology Information. CID 26633. View Source
• [2] TCI Chemicals. (n.d.). Zinc Diethyldithiocarbamate (Product Specification). TCI America. View Source

Why Zinc Diethyldithiocarbamate (ZDEC) Cannot Be Casually Substituted with Other Dithiocarbamate Accelerators

Despite belonging to the same dithiocarbamate family, zinc dialkyldithiocarbamates exhibit pronounced differences in cure kinetics, phase solubility in polymer blends, and biological activity that preclude simple molar substitution. For instance, substituting ZDEC with ZDBC (zinc dibutyldithiocarbamate) alters cure speed and scorch behavior [1], changes the localization of accelerator within multiphase rubber blends leading to different mechanical property outcomes [2], and modifies the antimicrobial profile of the final vulcanizate [3]. Such differences directly impact processing parameters, end-product performance, and regulatory compliance, making generic substitution a high-risk practice without reformulation and validation.

• [1] Arihant Reclamation Pvt Ltd. (2026). Understanding Accelerator ZDBC – Properties, Uses & Benefits. View Source
• [2] Eslami, Z., et al. (2022). Effect of accelerator solubility on the curing characteristics and physico-mechanical properties of SBR/NBR blends: correlation with feeding sequence and blend composition. Polymer Bulletin, 79(3), 1501-1519. View Source
• [3] Amir Hashim, M. Y., et al. (2005). Effect of antioxidants and latex vulcanising agents on the environmental degradation of latex films. Journal of Rubber Research, 8(4), 215-230. View Source

Quantitative Differentiation of Zinc Diethyldithiocarbamate (ZDEC) from Closest Analogs: A Head-to-Head Evidence Guide

ZDEC Provides Ultra-Fast Cure Speed Compared to ZDBC's Very Fast Kinetics in Rubber Vulcanization

In direct classification of cure speed for dithiocarbamate accelerators, ZDEC is categorized as 'ultra-fast' whereas ZDBC is categorized as 'very fast' [1]. This difference in accelerator activity translates to shorter vulcanization cycle times for ZDEC-containing formulations, offering higher production throughput in latex dipping and molding operations.

Evidence Dimension	Cure Speed Classification
Target Compound Data	Ultra-fast
Comparator Or Baseline	ZDBC (Zinc Dibutyldithiocarbamate): Very fast
Quantified Difference	One qualitative classification tier higher (ultra-fast vs very fast)
Conditions	Industry-standard vulcanization classification; applicable to both latex and dry rubber compounding systems.

Why This Matters

For procurement in high-volume latex product manufacturing, the faster cure speed of ZDEC directly correlates with reduced cycle times and increased production capacity.

• [1] Arihant Reclamation Pvt Ltd. (2026). Understanding Accelerator ZDBC – Properties, Uses & Benefits. Technical Blog. View Source

ZDEC Exhibits Significantly Greater Antibacterial Inhibitory Activity Than ZDBC in Latex Films

In agar plate culture studies evaluating the environmental degradation of natural rubber latex films, ZDEC demonstrated markedly higher antibacterial inhibition compared to ZDBC. At the highest tested concentration of 10,000 µg/mL, only 16% of bacteria grew on media containing ZDEC, whereas 50% of bacteria grew in the presence of ZDBC [1]. This indicates that ZDEC is a more potent antimicrobial agent, which can influence the preservation and service life of latex articles in microbially active environments.

Evidence Dimension	Bacterial Growth at 10,000 µg/mL Accelerator
Target Compound Data	16% bacterial growth (84% inhibition)
Comparator Or Baseline	ZDBC: 50% bacterial growth (50% inhibition)
Quantified Difference	34 percentage points lower bacterial growth for ZDEC; ZDEC provides 1.68x greater inhibition
Conditions	Agar plate culture; dithiocarbamate accelerators incorporated at 10,000 µg/mL; assessment of bacterial growth percentage.

Why This Matters

For manufacturers of latex gloves, medical devices, or consumer goods where microbial resistance is a quality attribute, ZDEC offers a built-in preservative advantage over ZDBC.

• [1] Amir Hashim, M. Y., Ma'zam, M. S., Fauzi, M. S., Amaruzaman, S., & Ahmad Ikram, A. J. (2005). Effect of antioxidants and latex vulcanising agents on the environmental degradation of latex films. Journal of Rubber Research, 8(4), 215-230. View Source

ZDEC and ZDBC Exhibit Opposite Phase Localization Preferences in SBR/NBR Polymer Blends

In styrene-butadiene rubber (SBR) / acrylonitrile-butadiene rubber (NBR) blends, energy-dispersive X-ray (EDX) analysis revealed that ZDEC preferentially localizes in the NBR phase, whereas ZDBC and sulfur localize preferentially in the SBR phase [1]. This differential phase affinity directly impacts the cure characteristics and tensile mechanical properties of the final vulcanizate, as crosslinking density develops asymmetrically across the blend morphology.

Evidence Dimension	Phase Localization in SBR/NBR Blends (by EDX)
Target Compound Data	ZDEC preferentially localizes in NBR phase
Comparator Or Baseline	ZDBC preferentially localizes in SBR phase
Quantified Difference	Opposite phase preference; qualitative EDX mapping confirmed distinct localization patterns
Conditions	SBR/NBR blends (50/50 and 75/25 wt%/wt%); sulfur curing system; EDX elemental mapping.

Why This Matters

For compounders formulating multiphase rubber blends, selecting ZDEC versus ZDBC dictates which polymer phase receives accelerated crosslinking, enabling engineered property gradients and optimized mechanical performance.

• [1] Eslami, Z., Mirzadeh, A., & Naderi, G. (2022). Effect of accelerator solubility on the curing characteristics and physico-mechanical properties of SBR/NBR blends: correlation with feeding sequence and blend composition. Polymer Bulletin, 79(3), 1501-1519. View Source

ZDEC Poses Higher Nitrosamine Formation Risk Compared to Bulkier Dithiocarbamate Analogs

ZDEC, derived from a secondary amine (diethylamine), is a recognized source of carcinogenic N-nitrosamines during rubber vulcanization, rendering it unsuitable for certain goods production without mitigation [1]. Newer dithiocarbamate accelerators with bulkier alkyl groups, such as zinc dibenzyldithiocarbamate (ZBEC) and zinc diisononyldithiocarbamate, are specifically designed as 'nitrosamine-safer' alternatives [2]. The molecular size hierarchy—with ZDEC being larger than ZDMC but smaller than ZDBC and ZBEC—directly influences nitrosamine formation potential and permeation behavior in latex particles [3].

Evidence Dimension	Nitrosamine Formation Potential
Target Compound Data	High nitrosamine generation risk (secondary amine derivative)
Comparator Or Baseline	ZBEC, zinc diisononyldithiocarbamate: Low/negligible nitrosamine risk
Quantified Difference	Qualitative risk classification: high vs low; no direct quantitative nitrosamine yield comparison in source
Conditions	Vulcanization of natural rubber latex; formation of N-nitrosodiethylamine (NDEA).

Why This Matters

For applications subject to REACH, FDA, or other nitrosamine restrictions (e.g., medical devices, food contact materials), procurement must balance ZDEC's performance advantages against its nitrosamine liability, often necessitating alternative selections or post-vulcanization leaching protocols.

• [1] Abraham, E. K., et al. (1996). Characterization of the natural rubber vulcanizates obtained by different accelerators. European Polymer Journal, 32(12), 1395-1401. View Source
• [2] Robinson Brothers Ltd. (n.d.). Safer Accelerators for Rubber Vulcanization. Technical Bulletin. View Source
• [3] US Patent US20200222208A1. (2020). Synthetic polyisoprene latex condoms with reduced nitrosamine. Wong, S. P., et al. View Source

ZDEC Provides Lower HPLC Detection Limit (5 µg/mL) Than ZDBC (10 µg/mL) for Quality Control and Leaching Studies

In analytical method development for latex condom extractables, the limits of detection for zinc dialkyldithiocarbamates using HPLC with pre-column derivatization differ by a factor of two. ZDEC exhibits a detection limit of 5 µg/mL, whereas ZDBC exhibits a detection limit of 10 µg/mL under the same analytical conditions [1]. For ZDEC specifically, a validated HPLC method using copper(II) sulfate derivatization achieves a limit of detection of 0.25 µg/mL and a limit of quantitation of 0.86 µg/mL when measuring release into artificial sweat [2].

Evidence Dimension	HPLC Detection Limit
Target Compound Data	5 µg/mL (or 0.25 µg/mL with optimized copper complex method)
Comparator Or Baseline	ZDBC: 10 µg/mL
Quantified Difference	2x lower (more sensitive) detection limit for ZDEC compared to ZDBC
Conditions	Reversed-phase C18 HPLC; pre-column derivatization; detection of copper-dithiocarbamate complex at 435 nm.

Why This Matters

Lower detection limits for ZDEC enable more sensitive quality control monitoring of residual accelerator levels in finished goods, supporting compliance with extractables and leachables testing requirements for medical and food-contact applications.

• [1] Depree, G. J., Bledsoe, T. A., & Siegel, P. D. (2004). Determination of zinc dialkyldithiocarbamates in latex condoms. Journal of Chromatographic Science, 42(2), 80-84. View Source
• [2] Abraham, E. K., et al. (2007). Determination of zinc diethyldithiocarbamate released into artificial sweat from natural rubber latex vulcanizates by HPLC. Journal of Chromatographic Science, 45(1), 6-9. View Source

ZDEC Exhibits Higher Melting Point (175–181°C) and Thermal Stability Than ZDBC (104°C)

The melting point of ZDEC is reported in the range of 175–181°C, whereas ZDBC melts at approximately 104°C [1]. This 70+°C difference in melting point reflects the influence of alkyl chain length on crystal lattice energy and indicates that ZDEC remains in solid powder form over a broader processing temperature range before thermal degradation.

Evidence Dimension	Melting Point
Target Compound Data	175–181°C
Comparator Or Baseline	ZDBC: 104°C
Quantified Difference	71–77°C higher melting point for ZDEC
Conditions	Standard differential scanning calorimetry or capillary melting point determination.

Why This Matters

The higher melting point of ZDEC translates to greater thermal stability during storage and early compounding stages, reducing the risk of premature melting and clumping in warm warehouse environments or during high-shear mixing.

• [1] Arihant Reclamation Pvt Ltd. (2025). TMTD Replacement with ZDBC and ZDEC – Complete Rubber Guide. View Source

Optimal Procurement and Application Scenarios for Zinc Diethyldithiocarbamate (ZDEC) Based on Quantified Differentiation

High-Volume Latex Dipping Operations (Gloves, Balloons, Condoms)

Manufacturers seeking maximum production throughput in latex dipping lines should prioritize ZDEC for its ultra-fast cure speed classification, which enables shorter vulcanization cycle times than ZDBC [1]. The compound's higher melting point also ensures powder stability during warm-weather storage and high-shear compounding [2].

Medical and Consumer Latex Goods Requiring Inherent Antimicrobial Preservation

For latex articles where microbial resistance extends product shelf life or meets hygiene standards, ZDEC provides significantly greater antibacterial inhibition (84% vs 50% for ZDBC at 10,000 µg/mL) [1]. This built-in preservation can reduce reliance on additional antimicrobial additives in formulations.

Polymer Blend Compounding Where NBR-Phase Acceleration Is Desired

In SBR/NBR blend formulations, compounders can exploit ZDEC's preferential localization in the NBR phase (as confirmed by EDX mapping) to engineer phase-specific crosslinking [1]. This enables tailored mechanical property optimization not achievable with ZDBC, which preferentially partitions into the SBR phase.

Quality Control of Accelerator Residues via HPLC with High Sensitivity Requirements

Analytical laboratories performing extractables and leachables testing on latex products benefit from ZDEC's lower HPLC detection limit (5 µg/mL, or 0.25 µg/mL with optimized copper complex derivatization) compared to ZDBC (10 µg/mL) [1][2]. This enhanced sensitivity supports more reliable compliance with residual chemical limits in medical devices and food-contact articles.

• [1] Arihant Reclamation Pvt Ltd. (2026). Understanding Accelerator ZDBC – Properties, Uses & Benefits. View Source
• [2] Arihant Reclamation Pvt Ltd. (2025). TMTD Replacement with ZDBC and ZDEC – Complete Rubber Guide. View Source
• [3] Amir Hashim, M. Y., et al. (2005). Effect of antioxidants and latex vulcanising agents on the environmental degradation of latex films. Journal of Rubber Research, 8(4), 215-230. View Source
• [4] Eslami, Z., et al. (2022). Effect of accelerator solubility on the curing characteristics and physico-mechanical properties of SBR/NBR blends. Polymer Bulletin, 79(3), 1501-1519. View Source
• [5] Depree, G. J., et al. (2004). Determination of zinc dialkyldithiocarbamates in latex condoms. Journal of Chromatographic Science, 42(2), 80-84. View Source
• [6] Abraham, E. K., et al. (2007). Determination of zinc diethyldithiocarbamate released into artificial sweat by HPLC. Journal of Chromatographic Science, 45(1), 6-9. View Source